Cas no 2137073-22-2 (Carbamic acid, N-[(2R)-2,3-dihydroxypropyl]-N-(2-hydroxyethyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[(2R)-2,3-dihydroxypropyl]-N-(2-hydroxyethyl)-, 1,1-dimethylethyl ester
• CAS No: 2137073-22-2
• MF: C₁₀H₂₁NO₅
• MW: 235.277443647385
• CID: 5276880
• Update Time: 2025-05-24

Carbamic acid, N-[(2R)-2,3-dihydroxypropyl]-N-(2-hydroxyethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(2R)-2,3-dihydroxypropyl]-N-(2-hydroxyethyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C10H21NO5/c1-10(2,3)16-9(15)11(4-5-12)6-8(14)7-13/h8,12-14H,4-7H2,1-3H3/t8-/m1/s1
• InChI Key： IIINEWMMQRATCZ-MRVPVSSYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C[C@@H](O)CO)CCO

Additional information on Carbamic acid, N-[(2R)-2,3-dihydroxypropyl]-N-(2-hydroxyethyl)-, 1,1-dimethylethyl ester

Carbamic Acid, N-[(2R)-2,3-Dihydroxypropyl]-N-(2-Hydroxyethyl), 1,1-Dimethylethyl Ester: A Comprehensive Overview

The compound Carbamic acid, N-[(2R)-2,3-dihydroxypropyl]-N-(2-hydroxyethyl), 1,1-dimethylethyl ester, with the CAS number NO2137073-22-2, is a complex organic molecule that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound belongs to the class of carbamic acids and their derivatives, which are widely studied for their roles in various biological and chemical processes.

Carbamic acids are known for their ability to form ureas and carbamates under specific conditions. The structure of this compound includes a central carbamic acid group attached to two distinct amine moieties: one being an (R)-configured dihydroxypropyl group and the other a hydroxyethyl group. The esterification of this compound with 1,1-dimethylethyl (also known as isopropyl) adds another layer of complexity to its structure. This configuration not only influences its physical properties but also plays a crucial role in its reactivity and potential applications.

Recent studies have highlighted the importance of stereochemistry in the synthesis and activity of such compounds. The (R)-configuration at the 2-position of the dihydroxypropyl group is particularly significant as it may influence the compound's interaction with biological systems. Researchers have explored the use of this compound in various fields, including drug delivery systems and catalytic processes. For instance, its ability to act as a precursor for more complex molecules has been leveraged in organic synthesis.

The synthesis of Carbamic acid, N-[(2R)-2,3-dihydroxypropyl]-N-(2-hydroxyethyl), 1,1-dimethylethyl ester typically involves multi-step reactions that require precise control over stereochemistry and functional group transformations. One common approach involves the nucleophilic attack of an amine on an activated carbonyl group followed by esterification. The use of chiral catalysts has been shown to enhance the enantioselectivity of these reactions, making it possible to obtain high yields of the desired (R)-configured product.

In terms of applications, this compound has shown promise in the development of biodegradable polymers. Its hydroxyl groups provide sites for polymerization and cross-linking, while the ester functionality contributes to controlled degradation under physiological conditions. This makes it a potential candidate for use in biomedical applications such as drug delivery vehicles or tissue engineering scaffolds.

Moreover, recent advancements in green chemistry have led to investigations into the use of this compound as a building block for sustainable materials. Its ability to undergo reversible reactions under mild conditions makes it an attractive option for processes that require recyclability or reusability.

The stability and reactivity of this compound are also areas of active research. Studies have shown that its hydroxyl groups can participate in hydrogen bonding networks, which significantly influence its solubility and thermal stability. Additionally, the presence of tertiary butoxy groups can modulate electronic effects within the molecule, further impacting its reactivity.

In conclusion, Carbamic acid, N-[(2R)-2,3-dihydroxypropyl]-N-(2-hydroxyethyl), 1,1-dimethylethyl ester represents a versatile platform for exploring new chemical entities with diverse functionalities. Its unique structure and stereochemical features make it a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is poised to play an increasingly important role in various scientific disciplines.